57-97-6

7,12-Dimethylbenz[a]anthracene

In Stock

• CAS RN:
• 57-97-6

• Formula:
• C20H16

• InChI:
• InChI=1S/C20H16/c1-13-16-8-5-6-9-17(16)14(2)20-18(13)12-11-15-7-3-4-10-19(15)20/h3-12H,1-2H3

• InChIKey:
• ARSRBNBHOADGJU-UHFFFAOYSA-N

• 7,12-Dimethylbenz[a]anthracene (DMBA) is a polycyclic aromatic hydrocarbon (PAH) that has been found in tobacco smoke and diesel exhaust and has carcinogenic activity. It undergoes metabolic activation by numerous enzymes, including the cytochrome P450 (CYP450) isoform CYP1B1, as well as microsomal epoxide hydrolase (mEH), producing a variety of reactive metabolites that form DNA adducts in vivo, and it has been commonly used to induce tumor formation in various rodent models. DMBA increases proliferation and migration of, and induces epithelial-to-mesenchymal transition (EMT) in, MCF-10A breast cancer cells when used at a concentration of 5 µM. It also has immunosuppressant activity, inhibiting proliferation of isolated mouse splenic B- and T cells stimulated ex vivo with LPS or concanavalin A, respectively, when administered at doses of 50 and 100 mg/kg. Intragastric admin...

3-(4-Fluoro-benzyloxy)-benzoic acid

In Stock

• CAS RN:
• 457-97-6

• Formula:
• C14H11FO3

• InChI:
• InChI=1S/C14H11FO3/c15-12-6-4-10(5-7-12)9-18-13-3-1-2-11(8-13)14(16)17/h1-8H,9H2,(H,16,17)

• InChIKey:
• IRGZUAFLKNHSLJ-UHFFFAOYSA-N

• 3-(4-Fluoro-benzyloxy)-benzoic acid is a useful research compound. Its molecular formula is C14H11FO3 and its molecular weight is 246.23 g/mol. The purity is usually 95%.

Quinterenol

Usually In Stock

• CAS RN:
• 13757-97-6

• Formula:
• C14H18N2O2

• InChI:
• InChI=1S/C14H18N2O2/c1-9(2)16-8-13(18)10-5-6-12(17)14-11(10)4-3-7-15-14/h3-7,9,13,16-18H,8H2,1-2H3

• InChIKey:
• RSDQHEMTUCMUPQ-UHFFFAOYSA-N

• Quinterenol, also known as Quinterenol, is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.3 g/mol. The purity is usually 95%.

Ethyl 6-acetyl-2-cinnamamido-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

In Stock

• CAS RN:
• 864857-97-6

• Formula:
• C21H22N2O4S

• InChI:
• InChI=1S/C21H22N2O4S/c1-3-27-21(26)19-16-11-12-23(14(2)24)13-17(16)28-20(19)22-18(25)10-9-15-7-5-4-6-8-15/h4-10H,3,11-13H2,1-2H3,(H,22,25)/b10-9+

• InChIKey:
• RDCZVOQBQSAKLJ-MDZDMXLPSA-N

• Ethyl 6-acetyl-2-cinnamamido-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C21H22N2O4S and its molecular weight is 398.48. The purity is usually 95%.

N-cyclopentyl-N'-(3-methoxyphenyl)oxamide

In Stock

• CAS RN:
• 898357-97-6

• Formula:
• C14H18N2O3

• InChI:
• InChI=1S/C14H18N2O3/c1-19-12-8-4-7-11(9-12)16-14(18)13(17)15-10-5-2-3-6-10/h4,7-10H,2-3,5-6H2,1H3,(H,15,17)(H,16,18)

• InChIKey:
• ULFSZBOAAREUGH-UHFFFAOYSA-N

• N-cyclopentyl-N'-(3-methoxyphenyl)oxamide is a useful research compound. Its molecular formula is C14H18N2O3 and its molecular weight is 262.309. The purity is usually 95%.

Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate

In Stock

• CAS RN:
• 898757-97-6

• Formula:
• C20H30O4

• InChI:
• InChI=1S/C20H30O4/c1-3-5-6-7-8-16-24-18-14-12-17(13-15-18)19(21)10-9-11-20(22)23-4-2/h12-15H,3-11,16H2,1-2H3

• InChIKey:
• AEQIYJVQTOYNDT-UHFFFAOYSA-N

• Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate is a useful research compound. Its molecular formula is C20H30O4 and its molecular weight is 334.4 g/mol. The purity is usually 95%.

Solvent red 214

• CAS RN:
• 110157-97-6

• Formula:
• C12H18O

• Solvent red 214, also known as Solvent red 214, is a useful research compound. Its molecular formula is C12H18O. The purity is usually 95%.

1-(Cyclohexylcarbonyl)-D-proline

Usually In Stock

• CAS RN:
• 1344957-97-6

• Formula:
• C12H19NO3

• InChI:
• InChI=1S/C12H19NO3/c14-11(9-5-2-1-3-6-9)13-8-4-7-10(13)12(15)16/h9-10H,1-8H2,(H,15,16)/t10-/m1/s1

• InChIKey:
• HAKVQQRIKXMAJZ-SNVBAGLBSA-N

• 1-(Cyclohexylcarbonyl)-D-proline is a useful research compound. Its molecular formula is C12H19NO3 and its molecular weight is 225.28 g/mol. The purity is usually 95%.

1-((1-(Benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-(3,4-dimethylphenyl)urea

In Stock

• CAS RN:
• 1797257-97-6

• Formula:
• C22H26N4O2

• InChI:
• InChI=1S/C22H26N4O2/c1-15-7-8-18(13-16(15)2)24-21(27)23-14-17-9-11-26(12-10-17)22-25-19-5-3-4-6-20(19)28-22/h3-8,13,17H,9-12,14H2,1-2H3,(H2,23,24,27)

• InChIKey:
• RXEAFUKWWCTEFH-UHFFFAOYSA-N

• 1-((1-(Benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-(3,4-dimethylphenyl)urea is a useful research compound. Its molecular formula is C22H26N4O2 and its molecular weight is 378.476. The purity is usually 95%.

1-[3-(4-Methoxyphenyl)morpholin-4-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361657-97-6

• Formula:
• C14H17NO3

• InChI:
• InChI=1S/C14H17NO3/c1-3-14(16)15-8-9-18-10-13(15)11-4-6-12(17-2)7-5-11/h3-7,13H,1,8-10H2,2H3

• InChIKey:
• INRWLKDRWQOFMZ-UHFFFAOYSA-N

• 1-[3-(4-Methoxyphenyl)morpholin-4-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.294. The purity is usually 95%.

2-(2,5-Dimethoxyphenyl)-5-fluorobenzoic acid, 95%

In Stock

• CAS RN:
• 1179057-97-6

• Formula:
• C15H13FO4

• InChI:
• InChI=1S/C15H13FO4/c1-19-10-4-6-14(20-2)12(8-10)11-5-3-9(16)7-13(11)15(17)18/h3-8H,1-2H3,(H,17,18)

• InChIKey:
• WEWRLVSGOUQWIU-UHFFFAOYSA-N

• 2-(2,5-Dimethoxyphenyl)-5-fluorobenzoic acid, 95% is a useful research compound. Its molecular formula is C15H13FO4 and its molecular weight is 276.26 g/mol. The purity is usually 95%.

Ethyl(methoxy)amine hydrochloride

In Stock

• CAS RN:
• 1195657-97-6

• Formula:
• C3H10ClNO

• InChI:
• InChI=1S/C3H9NO.ClH/c1-3-4-5-2;/h4H,3H2,1-2H3;1H

• InChIKey:
• UDUULGKHTMXMIF-UHFFFAOYSA-N

• Ethyl(methoxy)amine hydrochloride is a useful research compound. Its molecular formula is C3H10ClNO and its molecular weight is 111.57 g/mol. The purity is usually 95%.